Cas no 824394-46-9 (1H-Benzimidazole-5-carboxylic acid, 2-[2-(1H-imidazol-2-yl)phenyl]-)

• Product Name: 1H-Benzimidazole-5-carboxylic acid, 2-[2-(1H-imidazol-2-yl)phenyl]-
• CAS No: 824394-46-9
• MF: C₁₇H₁₂N₄O₂
• MW: 304.30278301239
• CID: 691882
• PubChem ID: 11738240
• Update Time: 2025-04-19

1H-Benzimidazole-5-carboxylic acid, 2-[2-(1H-imidazol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid, 2-[2-(1H-imidazol-2-yl)phenyl]-
• 2-[2-(1H-imidazol-2-yl)phenyl]-3H-benzimidazole-5-carboxylic acid
• DTXSID00471498
• 824394-46-9

• Inchi： 1S/C17H12N4O2/c22-17(23)10-5-6-13-14(9-10)21-16(20-13)12-4-2-1-3-11(12)15-18-7-8-19-15/h1-9H,(H,18,19)(H,20,21)(H,22,23)
• InChI Key： NLIOKUPQRYAXDX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2)=O

Computed Properties

• Exact Mass: 304.09602564g/mol
• Monoisotopic Mass: 304.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.7Ų